molecular formula C13H19FN2 B15365416 3-Fluoro-5-methyl-4-(1-methylpiperidin-4-yl)aniline

3-Fluoro-5-methyl-4-(1-methylpiperidin-4-yl)aniline

Cat. No.: B15365416
M. Wt: 222.30 g/mol
InChI Key: AYXJYNNUTMDMOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Fluoro-5-methyl-4-(1-methylpiperidin-4-yl)aniline is a substituted aniline derivative featuring a fluorine atom at the 3-position, a methyl group at the 5-position, and a 1-methylpiperidin-4-yl moiety at the 4-position of the aromatic ring. This compound’s structural complexity confers unique electronic and steric properties, making it a candidate for pharmaceutical or materials science applications. The fluorine atom introduces electron-withdrawing effects, while the methyl group and piperidine ring contribute electron-donating and steric bulk, respectively. Such substitutions are critical in modulating reactivity, solubility, and biological interactions .

Properties

Molecular Formula

C13H19FN2

Molecular Weight

222.30 g/mol

IUPAC Name

3-fluoro-5-methyl-4-(1-methylpiperidin-4-yl)aniline

InChI

InChI=1S/C13H19FN2/c1-9-7-11(15)8-12(14)13(9)10-3-5-16(2)6-4-10/h7-8,10H,3-6,15H2,1-2H3

InChI Key

AYXJYNNUTMDMOR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1C2CCN(CC2)C)F)N

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Electronic and Steric Properties

The compound’s activity and stability are influenced by substituent positions and types. Comparisons with analogs highlight these effects:

Key Analogs :

4-(Piperidin-4-yl)aniline : Lacks fluorine and methyl groups. The absence of electron-withdrawing/donating substituents reduces electronic polarization, while the piperidine ring alone provides moderate steric hindrance.

3-Fluoro-4-methylaniline : Retains the fluorine at position 3 but replaces the piperidine group with a methyl at position 3. This simplification reduces steric bulk but retains some electronic effects.

5-Methyl-4-(1-methylpiperidin-4-yl)aniline : Omits the fluorine at position 3, diminishing electron-withdrawing effects. This analog helps isolate the impact of the methyl and piperidine groups.

3-Chloro-5-methyl-4-(1-methylpiperidin-4-yl)aniline : Substitutes fluorine with chlorine, altering electronegativity and steric demands.

Electronic Effects :
  • Fluorine (Position 3): The strong electron-withdrawing nature of fluorine polarizes the aromatic ring, enhancing electrophilic substitution resistance compared to non-fluorinated analogs .
  • Piperidine (Position 4) : The nitrogen in the piperidine ring can participate in hydrogen bonding, influencing solubility and receptor interactions.
Steric Effects :

The 1-methylpiperidin-4-yl group introduces significant steric hindrance, reducing accessibility to enzymatic or chemical reaction sites. This contrasts with smaller substituents (e.g., methyl or ethyl groups), which permit higher reactivity but lower selectivity .

Data Table: Structural and Inferred Property Comparison

Compound Name Substituents (Position) Electronic Profile Steric Bulk Metabolic Stability (Inferred)
3-Fluoro-5-methyl-4-(1-methylpiperidin-4-yl)aniline F (3), CH₃ (5), 1-MePiperidin-4-yl (4) EWG (F) + EDG (CH₃) + Basic N High Moderate-High
4-Dimethylaminoazobenzene N(CH₃)₂ (4) EDG Low Low (High carcinogenicity)
3-Fluoro-4-methylaniline F (3), CH₃ (4) EWG + EDG Low Moderate
5-Methyl-4-(1-methylpiperidin-4-yl)aniline CH₃ (5), 1-MePiperidin-4-yl (4) EDG + Basic N High High

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.